Cas no 2260936-30-7 (Tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate
• CAS No: 2260936-30-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6208322
• PubChem ID: 137943405
• Update Time: 2025-08-04

Tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2260936-30-7
• Tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate
• EN300-6729035
• tert-butyl 3-hydroxy-3-(piperidin-4-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-9-6-14(18,10-16)11-4-7-15-8-5-11/h11,15,18H,4-10H2,1-3H3
• InChI Key： FDSNYLIGHOMXPX-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1CCNCC1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Additional information on Tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate

Tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate (CAS No. 2260936-30-7): A Comprehensive Overview

Tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate (CAS No. 2260936-30-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological disorders and other complex diseases.

The chemical structure of tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate is composed of a tert-butyl group, a hydroxyl group, and a piperidine ring linked to a pyrrolidine ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for drug design and synthesis. The tert-butyl group provides steric protection, while the hydroxyl group enhances solubility and reactivity. The piperidine and pyrrolidine rings contribute to the compound's conformational flexibility and binding affinity to specific protein targets.

Recent studies have highlighted the pharmacological properties of tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. The compound's ability to modulate these receptors suggests its potential as a lead molecule for the development of new therapeutic agents.

In addition to its receptor modulation properties, tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate has been investigated for its effects on cellular signaling pathways. Studies have shown that this compound can influence intracellular signaling cascades, particularly those involved in neuroprotection and neurogenesis. These findings are significant as they open up new avenues for the treatment of neurodegenerative diseases and other conditions characterized by neuronal damage.

The synthesis of tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate involves a series of well-defined chemical reactions. One common synthetic route involves the reaction of tert-butyl pyrrolidine carboxylate with a suitable piperidine derivative, followed by hydroxylation to introduce the hydroxyl group. This synthetic strategy allows for the efficient production of the compound with high purity and yield, making it suitable for both laboratory research and industrial-scale production.

The safety profile of tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate has also been evaluated in preclinical studies. Toxicity assays have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. Furthermore, pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, indicating that the compound can be effectively delivered to target tissues without significant side effects.

In conclusion, tert-butyl 3-hydroxy-3-piperidin-4-ylpyrrolidine-1-carboxylate (CAS No. 2260936-30-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel drugs targeting neurological disorders and other complex diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the field.